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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxyphenylacetic acid (4-MPA), also known as homoanisic acid, is a versatile chemical
intermediate with significant applications in the pharmaceutical industry.[1][2][3][4] Its unique
structure, featuring a carboxylic acid group and a methoxy-substituted phenyl ring, allows it to
serve as a crucial building block in the synthesis of various active pharmaceutical ingredients
(APIs).[2][3] This document provides detailed application notes and experimental protocols for
the use of 4-Methoxyphenylacetic acid in the manufacturing of key pharmaceuticals,
including the antidepressant Venlafaxine and the antitussive Dextromethorphan.

Physicochemical Properties of 4-
Methoxyphenylacetic Acid

A thorough understanding of the physical and chemical properties of 4-Methoxyphenylacetic
acid is essential for its effective use in pharmaceutical synthesis.
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Property Value Reference
CAS Number 104-01-8 [2][5]
Molecular Formula CoH1003 [5]1[6]
Molecular Weight 166.17 g/mol [5][6]

White to off-white crystalline
Appearance [1][6][7]
powder or pale yellow flakes

Melting Point 84-87 °C [61[7]

Boiling Point 138-140 °C at 3 mmHg [6]

Slightly soluble in water,
Solubility soluble in organic solvents like  [7]

ethanol and ether.

Application 1: Intermediate in the Synthesis of
Venlafaxine

Venlafaxine is a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI) used for
the treatment of major depressive disorder, anxiety, and panic disorders.[6][8] 4-
Methoxyphenylacetic acid is a key precursor in one of the common synthetic routes to
Venlafaxine.[5]

Synthetic Workflow

The synthesis of Venlafaxine from 4-Methoxyphenylacetic acid typically proceeds through the
formation of an amide intermediate, followed by an Ivanov reaction and subsequent reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b044094#applications-of-4-
methoxyphenylacetic-acid-in-pharmaceutical-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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